4-(4-Cyanophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2-oxo-1H-pyridin-4-yl)benzonitrile
• InChI: InChI=1S/C12H8N2O/c13-8-9-1-3-10(4-2-9)11-5-6-14-12(15)7-11/h1-7H,(H,14,15)
• InChI Key: RCIKPXKJWGMODC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=O)NC=C2
• Molecular Formula: C12H8N2O
• DSSTOX Substance ID: DTXSID20682549
• Molecular Weight: 196.20 g/mol
• CAS RN: 1261940-47-9

Description

4-(4-Cyanophenyl)-2-hydroxypyridine, 95% (4-CPC-2H) is an organic compound that has been used in a variety of scientific research applications. It is an aromatic compound with a molecular formula of C10H7N2O2 and a molecular weight of 183.18 g/mol. 4-CPC-2H has been used in a number of biochemical and physiological studies due to its ability to interact with certain biological processes.

Scientific Research Applications

4-(4-Cyanophenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in the study of the structure and function of proteins and enzymes, as well as in the study of the biochemical and physiological effects of drugs. 4-(4-Cyanophenyl)-2-hydroxypyridine, 95% has also been used in the study of the structure and function of DNA and RNA, as well as in the study of the effects of radiation on living organisms.

Mechanism of Action

The mechanism of action of 4-(4-Cyanophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs or in the regulation of gene expression. It is also believed to interact with certain receptors in the body, such as those involved in the regulation of blood pressure.
Biochemical and Physiological Effects
4-(4-Cyanophenyl)-2-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as those involved in the metabolism of drugs. It has also been found to interact with certain receptors in the body, such as those involved in the regulation of blood pressure. In addition, it has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Cyanophenyl)-2-hydroxypyridine, 95% in lab experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and use in experiments. It is also relatively stable and has a low toxicity. However, there are some limitations to its use, such as its potential to interact with certain enzymes and receptors in the body.

Future Directions

There are a number of potential future directions for 4-(4-Cyanophenyl)-2-hydroxypyridine, 95% research. One potential direction is to further study its mechanism of action, in order to better understand how it interacts with certain enzymes and receptors in the body. Another potential direction is to further explore its potential applications in the study of the biochemical and physiological effects of drugs. Finally, further research could be conducted to explore its potential as an anti-inflammatory and anti-cancer agent.

Synthesis Methods

4-(4-Cyanophenyl)-2-hydroxypyridine, 95% can be synthesized from the reaction of 4-cyanophenol and 2-hydroxypyridine in the presence of a base such as sodium hydroxide. The reaction proceeds via a nucleophilic aromatic substitution in which the phenolic hydroxyl group is replaced by the pyridine nitrogen. The reaction is typically carried out in an organic solvent such as ethanol or methanol and yields 4-(4-Cyanophenyl)-2-hydroxypyridine, 95% in high yields.